(E)-4-(3-fluoro-4-phenylphenoxy)-1-(4-methylanilino)pent-1-en-3-one

• IUPAC Name: (E)-4-(3-fluoro-4-phenylphenoxy)-1-(4-methylanilino)pent-1-en-3-one
• InChI: InChI=1S/C24H22FNO2/c1-17-8-10-20(11-9-17)26-15-14-24(27)18(2)28-21-12-13-22(23(25)16-21)19-6-4-3-5-7-19/h3-16,18,26H,1-2H3/b15-14+
• InChI Key: FZXVYRIIXGQFBE-CCEZHUSRSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC=CC(=O)C(C)OC2=CC(=C(C=C2)C3=CC=CC=C3)F
• Isomeric SMILES: CC1=CC=C(C=C1)N/C=C/C(=O)C(C)OC2=CC(=C(C=C2)C3=CC=CC=C3)F
• Molecular Formula: C24H22FNO2
• Molecular Weight: 375.4 g/mol
• CAS No.: 477888-42-9

Description

(E)-4-(3-fluoro-4-phenylphenoxy)-1-(4-methylanilino)pent-1-en-3-one is a useful research compound. Its molecular formula is C24H22FNO2 and its molecular weight is 375.443. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorinated Retinoic Acids and Analogues

• The compound has been studied for its role in the synthesis and biological activity of various fluorinated retinoic acids and their analogues. These compounds, including analogues of methyl (E,E,Z,E)-3,7-dimethyl-6-fluoro-9-(4-methoxy-2,3,6-trimethylphenyl)nonatetraenoate, show potential in causing regression of chemically induced skin papillomas in mice (Lovey & Pawson, 1981).

Amino Acetate Functionalized Schiff Base Organotin(IV) Complexes

• Schiff base organotin(IV) complexes with amino acetate functionalization, related to the compound , have been explored for anticancer applications. These complexes show significant cytotoxicity against various human tumor cell lines, suggesting their potential as anticancer drugs (Basu Baul et al., 2009).

Preparation of Fluoroionophores

• The compound has applications in the preparation of fluoroionophores. These fluoroionophores, derived from diamine-salicylaldehyde (DS) derivatives, have been tested for their ability to chelate metal cations like Zn +2 in various solutions. This suggests its utility in metal recognition and cellular metal staining in fluorescence methods (Hong et al., 2012).

Metabonomic Assessment of Toxicity

• In a study related to the assessment of xenobiotic toxicity, compounds similar to (E)-4-(3-fluoro-4-phenylphenoxy)-1-(4-methylanilino)pent-1-en-3-one were used to investigate the biochemical changes in earthworms exposed to xenobiotics. This research aids in understanding the mechanism of action of toxic chemicals (Bundy et al., 2002).

Synthesis and Utility of Fluorogenic Acetoxymethyl Ethers

• The synthesis and utility of fluorogenic acetoxymethyl ethers, which relate to the chemical structure of interest, have been explored for their applications in biological science. This research is significant for imaging biochemical and biological systems (Lavis et al., 2011).